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Compound of Interest

Compound Name: Disodium maleate

Cat. No.: B1238016 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical principles governing the pH of

aqueous disodium maleate solutions. It includes theoretical calculations, experimental

protocols, and visual representations to facilitate a thorough understanding for researchers,

scientists, and professionals in drug development.

Core Concepts: Understanding the Alkaline Nature
of Disodium Maleate
Disodium maleate (C₄H₂Na₂O₄) is the sodium salt of maleic acid, a weak diprotic acid. When

dissolved in water, disodium maleate dissociates completely into two sodium ions (Na⁺) and a

maleate dianion (C₄H₂O₄²⁻). The sodium ion is a spectator ion and does not react with water.

However, the maleate ion is the conjugate base of a weak acid (the hydrogen maleate ion,

HC₄H₂O₄⁻) and will undergo hydrolysis, reacting with water to produce hydroxide ions (OH⁻).

This production of hydroxide ions results in a solution with an alkaline pH.

The hydrolysis of the maleate ion is the key determinant of the solution's pH. The reaction

proceeds as follows:

C₄H₂O₄²⁻(aq) + H₂O(l) ⇌ HC₄H₂O₄⁻(aq) + OH⁻(aq)
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The pH of a disodium maleate solution is dependent on its concentration and the dissociation

constants of its parent acid, maleic acid.

Parameter Value Reference

Molecular Formula C₄H₂Na₂O₄ [1]

Molecular Weight 160.04 g/mol [1]

pKa1 of Maleic Acid ~1.9 [2]

pKa2 of Maleic Acid ~6.07 - 6.2 [2]

pH of 50 g/L Solution 7.0 - 9.0 at 25°C

Calculated pH of 0.1 M

Solution
Approximately 9.77 (See Calculation Below)

Theoretical pH Calculation
To calculate the theoretical pH of a disodium maleate solution, we must first determine the

base dissociation constant (Kb) for the maleate ion's hydrolysis reaction. This can be

calculated from the second acid dissociation constant (Ka2) of maleic acid and the ion-product

constant of water (Kw = 1.0 x 10⁻¹⁴ at 25°C).

Step 1: Calculate Kb1 for the maleate ion (C₄H₂O₄²⁻)

The relevant equilibrium is the hydrolysis of the maleate ion, which is the conjugate base of the

hydrogen maleate ion (HC₄H₂O₄⁻). Therefore, we use Ka2 of maleic acid.

Kb1 = Kw / Ka2

pKa2 ≈ 6.2, so Ka2 ≈ 10⁻⁶·² = 1.58 x 10⁻⁷

Kb1 = (1.0 x 10⁻¹⁴) / (1.58 x 10⁻⁷) = 6.33 x 10⁻⁸

Step 2: Calculate the hydroxide ion concentration [OH⁻]

We can use the Kb expression for the hydrolysis of the maleate ion:
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Kb1 = [HC₄H₂O₄⁻][OH⁻] / [C₄H₂O₄²⁻]

For a solution of disodium maleate with concentration C, we can assume that at equilibrium,

[HC₄H₂O₄⁻] = [OH⁻] = x, and [C₄H₂O₄²⁻] = C - x. Since Kb1 is small, we can approximate C - x

≈ C.

Kb1 = x² / C

x = √ (Kb1 * C)

For a 0.1 M disodium maleate solution:

x = √ (6.33 x 10⁻⁸ * 0.1) = √ (6.33 x 10⁻⁹) ≈ 7.96 x 10⁻⁵ M

So, [OH⁻] ≈ 7.96 x 10⁻⁵ M

Step 3: Calculate pOH and pH

pOH = -log[OH⁻] = -log(7.96 x 10⁻⁵) ≈ 4.10

pH = 14 - pOH = 14 - 4.10 = 9.90

Note: A more precise pKa2 value of 5.96 x 10⁻⁷ from one source would yield a calculated pH of

approximately 9.61 for a 0.1 M solution, highlighting the sensitivity of the calculation to the

exact pKa values used.[3]

Experimental Protocol for pH Measurement
This protocol outlines the steps for the accurate determination of the pH of a disodium
maleate solution using a calibrated pH meter.

3.1. Materials and Equipment

Disodium maleate (solid)

Deionized or distilled water

Analytical balance
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Volumetric flasks

Beakers

Magnetic stirrer and stir bar

Calibrated pH meter with a glass electrode

Standard buffer solutions (e.g., pH 4.00, 7.00, and 10.00)

Wash bottle with deionized water

Lint-free tissues

3.2. Procedure

pH Meter Calibration:

Calibrate the pH meter according to the manufacturer's instructions using at least two, and

preferably three, standard buffer solutions that bracket the expected pH of the disodium
maleate solution (e.g., pH 7.00 and 10.00).

Rinse the electrode with deionized water and gently blot dry with a lint-free tissue between

each buffer measurement.

Preparation of Disodium Maleate Solution (e.g., 0.1 M):

Calculate the mass of disodium maleate required to prepare the desired volume and

concentration of the solution (e.g., for 100 mL of a 0.1 M solution, 1.6004 g of disodium
maleate is needed).

Accurately weigh the calculated mass of disodium maleate using an analytical balance.

Transfer the solid to a beaker containing a portion of the total volume of deionized water.

Dissolve the solid completely using a magnetic stirrer.

Carefully transfer the solution to a volumetric flask of the appropriate size.
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Rinse the beaker with small portions of deionized water and add the rinsings to the

volumetric flask.

Add deionized water to the volumetric flask until the meniscus reaches the calibration

mark.

Stopper the flask and invert it several times to ensure the solution is homogeneous.

pH Measurement:

Pour a sufficient amount of the prepared disodium maleate solution into a clean, dry

beaker.

Immerse the calibrated pH electrode into the solution, ensuring the electrode bulb is fully

covered.

Allow the pH reading to stabilize. A stable reading is one that does not change significantly

over a 30-60 second interval.

Record the pH value to two decimal places.

After measurement, rinse the electrode thoroughly with deionized water and store it

according to the manufacturer's instructions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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